1-Boc-3-phenylamino-piperidine

• IUPAC Name: tert-butyl 3-anilinopiperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2/c1-16(2,3)20-15(19)18-11-7-10-14(12-18)17-13-8-5-4-6-9-13/h4-6,8-9,14,17H,7,10-12H2,1-3H3
• InChI Key: LJJKJXBLMQFLRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID70457027
• Molecular Weight: 276.37 g/mol
• CAS RN: 183207-67-2

Description

1-Boc-3-phenylamino-piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

• Palladium-Catalyzed β-Selective C(sp3)-H Arylation of N-Boc-Piperidines :

  • Study : This research describes a method for directly accessing 3-aryl-N-Boc-piperidines using palladium-catalyzed migrative Negishi coupling, achieving good selectivity and yields between 43% and 76%.
  • Application : The study is significant for pharmaceutical research, where 3-arylpiperidines are crucial building blocks.
  • Citation : Millet & Baudoin, 2015.

• Lithiation-Substitution of N-Boc-2-phenylpyrrolidine and -piperidine :

  • Study : This paper explores the synthesis of 2-substituted 2-phenylpyrrolidines and -piperidines, using lithiation-substitution of enantioenriched N-Boc-2-phenylpyrrolidine or -piperidine.
  • Application : These compounds are significant in the pharmaceutical industry due to their relevance in creating quaternary stereocenters.
  • Citation : Sheikh et al., 2012.

• Palladium-Catalyzed C5(sp3)-H Arylation of 1-Boc-3-aminopiperidine :

  • Study : This research demonstrates the Pd-catalyzed C5(sp3)-H arylation of 1-Boc-3-(picolinoylamino)piperidine, yielding arylated products in a regiospecific and stereospecific manner.
  • Application : The study has implications for designing and modifying piperidine scaffolds, crucial in drug development.
  • Citation : Van Steijvoort et al., 2016.

• 1-Boc-Piperidine-4-Carboxaldehyde and Binge-Eating Behaviour in Rats :

  • Study : This research investigated the effects of 1-Boc-piperidine-4-carboxaldehyde on binge-eating behavior and anxiety in rats, showing a dose-dependent decrease in calorie intake and an anxiolytic effect.
  • Application : The findings suggest potential therapeutic applications of piperidine derivatives in treating eating disorders and anxiety.
  • Citation : Guzmán-Rodríguez et al., 2021.

• Synthesis of Triazolyl‐Substituted 3‐Aminopiperidines :

  • Study : This research focused on synthesizing new scaffolds for combinatorial chemistry using orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines.
  • Application : Such scaffolds are valuable in the development of novel pharmaceutical compounds.
  • Citation : Schramm et al., 2010.

Mechanism of Action

While the specific mechanism of action for 1-Boc-3-phenylamino-piperidine is not mentioned in the search results, piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Safety and Hazards

Safety data sheets for 1-Boc-3-phenylamino-piperidine are available and should be consulted for detailed information on handling, storage, and hazards.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Moreover, three precursors of the most common synthesis routes used in illicit fentanyl manufacture, including 1-boc-4-AP, have now been placed under international control.